Cas no 1092952-62-9 (7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin)

• Product Name: 7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin
• CAS No: 1092952-62-9
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• MDL: MFCD25973150
• CID: 836742
• PubChem ID: 25015742
• Update Time: 2025-04-19

7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin Chemical and Physical Properties

Names and Identifiers

• 7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin
• 3-(2,4-Dihydroxyphenyl)-7-hydroxy-5-methoxy-2H-chromen-2-one
• [ "" ]
• 3-(2,4-Dihydroxyphenyl)-7-hydroxy-5-methoxy-2H-1-benzopyran-2-one
• 7,2',4'-Trihydroxy-5-methoxy-3-arylcoumarin
• FS-8596
• 3-(2,4-DIHYDROXYPHENYL)-7-HYDROXY-5-METHOXYCHROMEN-2-ONE
• 1092952-62-9
• AKOS032962542
• CS-0023232
• HY-N2733

• MDL： MFCD25973150
• Inchi： 1S/C16H12O6/c1-21-14-5-9(18)6-15-12(14)7-11(16(20)22-15)10-3-2-8(17)4-13(10)19/h2-7,17-19H,1H3
• InChI Key： FTOHMMMSWYNATM-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(=CC=2O)O)=CC2C(=CC(=CC1=2)O)OC)=O

Computed Properties

• Exact Mass: 300.06300
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 638.9±55.0 °C at 760 mmHg
• Flash Point: 244.7±25.0 °C
• PSA: 100.13000
• LogP: 2.58540
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

7,2',4'-Trihydroxy-5-Methoxy-3-phenylcouMarin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids Hydroxyisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Hydroxyisoflavonoids